Cas no 1189874-36-9 (ethyl 4-{[2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate)

• Product Name: ethyl 4-{[2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
• CAS No: 1189874-36-9
• MF: C₂₂H₂₂FN₃O₅S
• MW: 459.490587711334
• CID: 5343869
• Update Time: 2025-07-01

ethyl 4-{[2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-((2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)sulfonyl)benzoate
• ethyl 4-{[2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
• ethyl 4-[[3-(3-fluorophenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]sulfonyl]benzoate
• XUCHLICBCMLVFT-UHFFFAOYSA-N

• Inchi： 1S/C22H22FN3O5S/c1-2-31-21(28)15-6-8-18(9-7-15)32(29,30)26-12-10-22(11-13-26)24-19(20(27)25-22)16-4-3-5-17(23)14-16/h3-9,14H,2,10-13H2,1H3,(H,25,27)
• InChI Key： XUCHLICBCMLVFT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OCC)=CC=1)(N1CCC2(CC1)N=C(C1C=CC=C(C=1)F)C(N2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 855
• XLogP3: 2.4
• Topological Polar Surface Area: 114

Additional information on ethyl 4-{[2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate

Introduction to Ethyl 4-{[2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate (CAS No. 1189874-36-9)

Ethyl 4-{[2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate, with the CAS number 1189874-36-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a complex spirocyclic structure, which contributes to its unique chemical properties and potential biological activities.

The molecular framework of Ethyl 4-{[2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate incorporates several key structural motifs that are of particular interest to researchers. The presence of a spirocyclic system, specifically 1,4,8-triazaspiro[4.5]dec-1-en, introduces a high degree of rigidity and conformational stability to the molecule. This feature is often exploited in drug design to enhance binding affinity and selectivity.

Furthermore, the compound features a sulfonyl group attached to a benzoate moiety, which is a common pharmacophore in medicinal chemistry. The sulfonyl group is known for its ability to interact with biological targets through hydrogen bonding and electrostatic interactions, making it a valuable component in the development of bioactive molecules. The benzoate moiety, on the other hand, provides additional hydrophobicity and stability to the structure.

The fluorine atom in the 3-position of the phenyl ring adds another layer of complexity to the molecule. Fluorine substitution is a well-documented strategy in drug development, as it can modulate metabolic stability, lipophilicity, and binding affinity. In the context of Ethyl 4-{[2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate, the fluorine atom may play a crucial role in optimizing its interaction with biological targets.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas. Spirocycles are known for their unique conformational properties and have been explored in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The spirocyclic system in Ethyl 4-{[2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate may contribute to its ability to interact with specific biological pathways and modulate cellular processes.

In addition to its structural features, Ethyl 4-{[2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. For instance, the sulfonyl group could interact with enzymes involved in metabolic pathways or signal transduction processes.

The triazaspiro scaffold itself has been implicated in several pharmacological activities due to its ability to mimic natural products and bioactive molecules. Research has shown that spirocyclic compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in Ethyl 4-{[2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate may contribute to its unique spectrum of activities and make it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The spirocyclic core is typically formed through intramolecular cyclization reactions, while the sulfonyl and benzoate groups are introduced through subsequent functionalization steps. Advanced synthetic techniques and methodologies are employed to ensure high yield and purity.

The pharmacokinetic properties of Ethyl 4-{[2-(3-fluorophenyl)-3-oxyoxtaoltrazspiro]}benzotetylester are also an important consideration in its development as a potential therapeutic agent. Factors such as solubility, bioavailability, and metabolic stability must be carefully evaluated to determine its suitability for clinical use. Computational modeling and experimental studies are often used to predict and optimize these properties.

In conclusion，Ethyl 4-{[2-(3-fluorophenyl)-3-oxyoxtaoltrazspiro]}benzotetylester represents a fascinating example of how complex molecular structures can be designed to target specific biological processes。 Its unique combination of structural motifs， including the spirocyclic system， sulfonyl group， benzoate moiety，and fluorine substitution， makes it a promising candidate for further exploration in drug discovery。 As research continues，this compound may provide valuable insights into new therapeutic strategies across various disease areas。